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Compound of Interest

Compound Name: AM3102

Cat. No.: B10768044

AM3102 Technical Support Center

Welcome to the technical support center for the AM3102 Digitally Tunable Bandpass Filter.
This guide is designed for researchers, engineers, and professionals utilizing the AM3102 in
high-performance RF applications. Here you will find troubleshooting guides and frequently
asked questions to assist in optimizing your experimental setup for high dynamic range
performance.

Performance Specifications

The AM3102 is a digitally tunable bandpass filter ideal for applications requiring flexible center
frequency and bandwidth, high dynamic range, and a small footprint.[1][2] Key performance
metrics are summarized below.
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Parameter Typical Value Unit
Frequency Range 330-1200 MHz
Insertion Loss 2.5 dB
Typical Rejection 40 dB

Input IP3 +40 dBm
Supply Voltage +3.3t0 +5.0 \%
Package 4x6 mm QFN
Control Logic 4-bit (HPF), 4-bit (LPF)

Frequently Asked Questions (FAQS)

Q1: What is Spurious-Free Dynamic Range (SFDR) and why is it important?

Al: Spurious-Free Dynamic Range (SFDR) is the ratio of the power of the fundamental signal
to the power of the strongest spurious signal in the output.[3] It is a critical metric in receiver
design as it defines the range over which a signal can be distinguished from noise and
distortion products generated within the system.[3][4] A higher SFDR allows for the detection of
weak signals in the presence of strong interfering signals.

Q2: How can | improve the SFDR of my system incorporating the AM3102?
A2: To enhance SFDR, consider the following:

e Proper Filtering: Utilize the AM3102 to reject out-of-band signals that could cause
intermodulation distortion.[3]

e Minimize Nonlinear Distortion: Ensure that components in the signal chain, both before and
after the filter, are operating in their linear range. The AM3102 features a high Input Third-
Order Intercept Point (IP3) of +40 dBm, which helps maintain linearity.[2]

» Noise Reduction: Minimize noise sources in your setup. This includes using appropriate
power supply filtering and ensuring proper grounding. The AM3102 has integrated control
line filtering to assist with this.[2]
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» Impedance Matching: Ensure proper 50-ohm impedance matching at the RF input and
output to minimize signal reflections and maintain signal integrity.

Q3: What are common causes of higher-than-expected insertion loss?
A3: Higher than specified insertion loss can be attributed to several factors:

e Impedance Mismatch: Poor impedance matching between the AM3102 and the surrounding
components can lead to reflections and power loss.

e Layout Issues: The physical layout of the PCB is critical. Routes to the external inductors
should be kept as short as possible to minimize parasitic inductance and capacitance.

o Component Selection: The use of low-loss, high-performance DC blocking capacitors is
recommended for optimal performance.[2] The quality (Q-factor) of the external inductors will
also impact insertion loss.

Troubleshooting Guides

This section provides structured guidance for common issues encountered during the
implementation and operation of the AM3102.

Issue 1: The filter's center frequency or bandwidth is not tuning to the expected values.

This troubleshooting workflow helps diagnose issues related to the digital control of the
AM3102.
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AM3102 Digital Tuning Troubleshooting Flow
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Verify Logic Levels: The AM3102 supports 3V or 5V logic.[2] Ensure the microcontroller or
driver is providing the correct voltage levels to the high-pass (A-D) and low-pass (E-H)
control pins.

Inspect Physical Connections: Check for soldering issues, shorts, or open circuits on the
control lines between your control source and the AM3102 pins.

Review Control Logic: The AM3102 uses independent 4-bit digital control for the low-pass
and high-pass corners.[2] Double-check the logic being sent to correctly set the desired filter
shape.

Use an Evaluation Board: If you have an AM3102 evaluation board, use the onboard DIP
switches to manually set the filter state.[1] This helps isolate whether the issue is with the
control signal generation or the AM3102 itself.

Issue 2: Poor linearity and high intermodulation distortion products observed.

This can manifest as spurious signals appearing in your passband, limiting the dynamic range.
The primary cause is often overpowering the input of the filter or subsequent components.

Check Input Power Levels: Ensure the input power to the AM3102 is within its linear
operating range. While the IP3 is high (+40 dBm), preceding components in your chain may
have lower linearity.

Analyze the Spectrum: Use a spectrum analyzer to identify the frequency and power of
interfering signals. The AM3102 can be tuned to place these interferers into the filter's
rejection band.

Component Selection: Ensure that external components, particularly inductors, are high-
quality and suitable for RF applications to avoid introducing their own nonlinearities.

Power Supply Noise: Check for noise on the VDD supply line. The AM3102 application note
recommends L-C filtering on the power line.

Experimental Protocols

Protocol 1: Measuring the Input Third-Order Intercept Point (IP3)
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IP3 is a key figure of merit for linearity and high dynamic range performance. It is a theoretical
point where the power of the third-order intermodulation products would equal the power of the
fundamental tones.[5][6]

Objective: To determine the input IP3 of the AM3102 at a specific center frequency and
bandwidth setting.

Equipment:

Two RF signal generators with low phase noise.

One spectrum analyzer.

A 2-way RF power combiner.

The AM3102 device under test (DUT), properly biased and mounted.

Attenuators (if needed to protect the spectrum analyzer).

Workflow Diagram:
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IP3 Measurement Experimental Workflow

Procedure:
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Setup: Connect the equipment as shown in the workflow diagram above.

Configure DUT: Power on the AM3102 and set its digital control lines to the desired center
frequency and bandwidth.

Set Input Tones:

[¢]

Configure Signal Generator 1 to produce a tone at frequency f1.

[¢]

Configure Signal Generator 2 to produce a tone at frequency f2.

[e]

f1 and f2 should be close together and within the passband of the configured filter setting
(e.g., f1 = 1000 MHz, f2 = 1001 MHz).

[e]

Set the output power of both generators to be equal and at a level well below the 1dB
compression point (e.g., -10 dBm).

Observe Output Spectrum:

o On the spectrum analyzer, you will see the two fundamental tones at f1 and f2.

o You will also see third-order intermodulation (IMD3) products at 2f1 - f2 and 2f2 - f1.[6][7]
Measure Power:

o Measure the output power of one of the fundamental tones (P_out).

o Measure the output power of one of the IMD3 products (P_IMD3).

Calculate IP3:

o The difference in power is AP = P_out - P_IMD3.

o The output IP3 (OIP3) in dBm is calculated as: OIP3 = P_out + AP/ 2.

o To find the input IP3 (1IP3), subtract the filter's insertion loss (in dB) from the OIP3. IIP3 =
OIP3 - Insertion_Loss.
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 Verification: Decrease the input power from the generators by 1 dB. The IMD3 product power
should decrease by 3 dB.[7] This confirms the measurement is being made in the correct
operating region.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Optimizing the AM3102 for high dynamic range
performance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10768044#optimizing-the-am3102-for-high-dynamic-
range-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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